Cas no 2172573-80-5 (2-cyclopropyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine)

• Product Name: 2-cyclopropyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine
• CAS No: 2172573-80-5
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5800327
• PubChem ID: 165847303
• Update Time: 2025-05-23

2-cyclopropyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine
• 2172573-80-5
• EN300-1615618
• [2-cyclopropyl-4-methyl-5-(oxan-4-yl)furan-3-yl]methanamine

• Inchi： 1S/C14H21NO2/c1-9-12(8-15)14(10-2-3-10)17-13(9)11-4-6-16-7-5-11/h10-11H,2-8,15H2,1H3
• InChI Key： SWRLOTLGHXDYMA-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C(CN)=C1C1CC1)C1CCOCC1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-cyclopropyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine

2-Cyclopropyl-4-Methyl-5-(Oxan-4-Yl)Furan-3-Ylmethanamine: A Comprehensive Overview

2-Cyclopropyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine is a complex organic compound with the CAS number 2172573805. This compound has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications in drug discovery and material science. The molecule consists of a furan ring substituted with a cyclopropyl group, a methyl group, and an oxane (tetrahydropyran) moiety, along with an amine functional group. These structural elements contribute to its intriguing chemical properties and reactivity.

The synthesis of 2-cyclopropyl-4-methyl-5-(oxan-4-yl)furan derivatives has been extensively studied in recent years. Researchers have explored various synthetic pathways, including ring-opening reactions, nucleophilic substitutions, and coupling reactions, to efficiently construct this compound. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring, which is a key feature of this molecule. The incorporation of the oxane group has also been optimized to enhance the compound's stability and solubility, making it more amenable for biological studies.

Recent studies have highlighted the potential of 2-cyclopropylfuran derivatives as bioactive agents. For instance, this compound has shown promising activity in vitro against several cancer cell lines, suggesting its potential as an anticancer agent. The cyclopropyl group is believed to play a critical role in modulating the compound's bioactivity by introducing strain and enhancing its interaction with target proteins. Additionally, the oxane moiety contributes to the molecule's lipophilicity, which is essential for crossing cellular membranes and binding to intracellular targets.

In terms of pharmacokinetics, furan-based compounds like this one have demonstrated favorable absorption profiles in preclinical models. The presence of the amine group in furanmethanamine derivatives enhances their ability to form hydrogen bonds, which is crucial for their interaction with biological systems. Furthermore, the methyl substitution on the furan ring has been shown to improve metabolic stability, reducing the likelihood of rapid clearance from biological systems.

The application of computational chemistry techniques has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed that 2-cyclopropylfuranmethanamine can bind effectively to various protein targets, including kinases and proteases, which are implicated in numerous diseases. These findings underscore its potential as a lead compound for drug development.

Looking ahead, researchers are exploring ways to further optimize furan-based compounds for improved efficacy and reduced toxicity. This includes modifying the substituents on the furan ring and investigating alternative synthetic routes to access more diverse analogs. The integration of artificial intelligence (AI) tools in drug design is also being leveraged to predict optimal substituent patterns that maximize bioactivity while minimizing adverse effects.

In conclusion, 2-cyclopropyl-4-methyl-5-(oxan-4-yil)furanmethanamine represents a compelling candidate for advancing drug discovery efforts. Its unique structure, combined with cutting-edge synthetic and computational approaches, positions it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound holds immense promise for contributing to the development of novel therapeutic agents.